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Compound of Interest

Compound Name: NVOC cage-TMP-Halo

Cat. No.: B10857641

This document provides essential safety and logistical information for the proper disposal of
NVOC cage-TMP-Halo, a cell-permeable and photoactivatable protein dimerization inducer
used in dynamic cellular processes research.[1] Adherence to these procedures is critical for
ensuring laboratory safety and environmental compliance. This guidance is intended for
researchers, scientists, and drug development professionals.

Safety and Handling Precautions

Before disposal, it is imperative to handle NVOC cage-TMP-Halo with the appropriate safety
measures. While the substance is not classified as hazardous, standard laboratory precautions
should always be observed.[2]

Personal Protective Equipment (PPE):

o Wear protective gloves (e.g., nitrile or neoprene).

o Use safety glasses or goggles to prevent eye contact.[2]
e Alab coat is recommended to protect clothing.
Handling:

e Avoid generating dust or aerosols.[2]

e Ensure adequate ventilation in the handling area.[2]
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 In case of accidental spills, absorb the material with an inert, liquid-binding material such as
diatomite or universal binders. Decontaminate affected surfaces with alcohol and dispose of
the contaminated material in accordance with local regulations.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of NVOC cage-TMP-Halo are
summarized in the table below.

Property Value

Molecular Formula C40H56CIN7013
Molecular Weight 878.36 g/mol
CAS Number 2137894-98-3
Appearance Solid

Powder: -20°C for 3 years, 4°C for 2 years. In

Storage
solvent: -80°C for 6 months, -20°C for 1 month.

Source: MedChemExpress Safety Data Sheet

Step-by-Step Disposal Protocol

The disposal of NVOC cage-TMP-Halo and associated waste should be conducted by
following a clear and logical process. The primary directive is to adhere to all country, federal,
state, and local regulations.

1. Waste Segregation and Collection:

» Solid Waste: Collect unused or expired NVOC cage-TMP-Halo powder in its original
container or a clearly labeled, sealed container.

e Liquid Waste: Solutions containing NVOC cage-TMP-Halo should be collected in a
designated, leak-proof waste container. Do not mix with other incompatible waste streams.
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» Contaminated Materials: Any materials that have come into contact with NVOC cage-TMP-
Halo, such as pipette tips, gloves, and absorbent pads, should be collected in a separate,
labeled waste bag or container.

2. Consultation of Institutional and Local Guidelines:

o Before final disposal, consult your institution's Environmental Health and Safety (EHS)
department for specific protocols.

e Your EHS department will provide guidance on the proper waste streams and disposal
vendors in compliance with local and national regulations.

3. Final Disposal:

o Transfer the collected waste to the designhated accumulation area as instructed by your EHS
department.

o Ensure all waste containers are properly labeled with the contents and associated hazards (if
any).

o Disposal will be carried out through a licensed waste management contractor arranged by
your institution.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of NVOC
cage-TMP-Halo.
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Caption: Disposal workflow for NVOC cage-TMP-Halo.

Disposal of HaloTag Protein Waste

For waste containing the HaloTag protein itself (e.g., from cell lysates or protein purification), it

should generally be treated as biological waste.
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 Liquid Biological Waste: Collect in a designated biohazardous waste container and
decontaminate using an approved method such as autoclaving or chemical disinfection (e.g.,
treatment with 10% bleach) before disposal, in accordance with your institution's biosafety
guidelines.

e Solid Biological Waste: Items contaminated with biological materials expressing HaloTag
protein should be disposed of in biohazard bags and autoclaved before being discarded with
regular laboratory waste.

Always consult your institution's biosafety manual for specific procedures regarding the
handling and disposal of biological materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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